Cas no 5469-25-0 (2-Butenedioic acid,2-ethyl-, (2E)-)

• Product Name: 2-Butenedioic acid,2-ethyl-, (2E)-
• CAS No: 5469-25-0
• MF: C₂₂H₁₇BrN₂O₃
• MW: 437.285984754562
• CID: 382175
• PubChem ID: 1349786
• Update Time: 2025-04-19

2-Butenedioic acid,2-ethyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-ethyl-, (2E)-
• 3-bromo-4-methoxy-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]benzamide
• 2-ethylfumaric acid
• 2-ethyl-fumaric acid
• AC1LQFMF
• Aethylfumarsaeure
• Ambcb5469250
• ethyl maleic acid
• ethylfumaric acid
• Ethylfumarsaeure
• Oprea1_593116
• 5469-25-0
• DTXSID50361936

• Inchi： 1S/C22H17BrN2O3/c1-13-3-5-14(6-4-13)22-25-18-12-16(8-10-20(18)28-22)24-21(26)15-7-9-19(27-2)17(23)11-15/h3-12H,1-2H3,(H,24,26)
• InChI Key： XPEFCIBUHJGWJR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC1C=CC2=C(C=1)N=C(C1C=CC(C)=CC=1)O2)=O)OC

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 436.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 74.6
• LogP: 0.49200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles